![molecular formula C12H15BrN4O2 B5853740 N-(3-bromo-4-ethoxy-5-methoxybenzyl)-1H-1,2,4-triazol-3-amine](/img/structure/B5853740.png)
N-(3-bromo-4-ethoxy-5-methoxybenzyl)-1H-1,2,4-triazol-3-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-bromo-4-ethoxy-5-methoxybenzyl)-1H-1,2,4-triazol-3-amine, also known as BEMT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BEMT is a triazole derivative that has been synthesized for its potential use as a pharmacological agent.
Mechanism of Action
The mechanism of action of N-(3-bromo-4-ethoxy-5-methoxybenzyl)-1H-1,2,4-triazol-3-amine is not fully understood. However, studies have shown that this compound inhibits the activity of certain enzymes that are essential for the growth and survival of fungi, bacteria, and cancer cells. This compound has also been found to induce apoptosis, which is programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. Studies have shown that this compound inhibits the growth of fungi and bacteria by disrupting their cell walls and membranes. This compound has also been found to induce oxidative stress in cancer cells, leading to their death. This compound has been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
N-(3-bromo-4-ethoxy-5-methoxybenzyl)-1H-1,2,4-triazol-3-amine has several advantages for lab experiments. It is easy to synthesize and purify, making it a suitable compound for further research. This compound has also been found to have low toxicity, making it a safe compound to work with. However, this compound has certain limitations for lab experiments. It has poor solubility in water, which makes it difficult to administer in vivo. This compound also has limited stability, which can affect its efficacy in experiments.
Future Directions
There are several future directions for the research of N-(3-bromo-4-ethoxy-5-methoxybenzyl)-1H-1,2,4-triazol-3-amine. One potential direction is to explore its potential use as an antifungal and antibacterial agent. Another direction is to investigate its potential use as an anti-inflammatory agent. Further research can also be conducted to elucidate the mechanism of action of this compound. Additionally, studies can be conducted to improve the solubility and stability of this compound, making it a more effective compound for in vivo experiments.
Conclusion:
In conclusion, this compound is a chemical compound that has potential applications in various fields. Its synthesis method is simple and efficient, making it a suitable compound for further research. This compound has been found to have antifungal, antibacterial, and anticancer properties, and it has potential use as an anti-inflammatory agent. However, this compound has certain limitations for lab experiments, such as poor solubility and limited stability. Further research can be conducted to explore its potential applications and to improve its efficacy in experiments.
Synthesis Methods
The synthesis of N-(3-bromo-4-ethoxy-5-methoxybenzyl)-1H-1,2,4-triazol-3-amine involves the reaction of 3-bromo-4-ethoxy-5-methoxybenzaldehyde with hydrazine hydrate and triethyl orthoformate. The reaction is carried out in the presence of glacial acetic acid and the resulting product is purified using column chromatography. The obtained product is this compound, which is a white crystalline powder. The synthesis method of this compound is simple and efficient, making it a suitable compound for further research.
Scientific Research Applications
N-(3-bromo-4-ethoxy-5-methoxybenzyl)-1H-1,2,4-triazol-3-amine has been extensively studied for its potential pharmacological applications. Studies have shown that this compound has antifungal, antibacterial, and anticancer properties. This compound has also been found to have potential use as an anti-inflammatory agent. The compound has been tested against various strains of fungi and bacteria, and it has shown promising results. This compound has also been tested against various cancer cell lines, and it has been found to have cytotoxic effects on these cells.
properties
IUPAC Name |
N-[(3-bromo-4-ethoxy-5-methoxyphenyl)methyl]-1H-1,2,4-triazol-5-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15BrN4O2/c1-3-19-11-9(13)4-8(5-10(11)18-2)6-14-12-15-7-16-17-12/h4-5,7H,3,6H2,1-2H3,(H2,14,15,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VSNAMNLZLTYXEV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1Br)CNC2=NC=NN2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15BrN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.